Cas no 1897907-51-5 (3-(3-bromo-4,5-dimethoxyphenyl)propanal)
3-(3-bromo-4,5-dimethoxyphenyl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromo-4,5-dimethoxyphenyl)propanal
- EN300-1935238
- 1897907-51-5
-
- Inchi: 1S/C11H13BrO3/c1-14-10-7-8(4-3-5-13)6-9(12)11(10)15-2/h5-7H,3-4H2,1-2H3
- InChI Key: BVCFDBIKFYTHQO-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1)CCC=O)OC)OC
Computed Properties
- Exact Mass: 272.00481g/mol
- Monoisotopic Mass: 272.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
3-(3-bromo-4,5-dimethoxyphenyl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1935238-0.05g |
3-(3-bromo-4,5-dimethoxyphenyl)propanal |
1897907-51-5 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1935238-0.1g |
3-(3-bromo-4,5-dimethoxyphenyl)propanal |
1897907-51-5 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1935238-0.25g |
3-(3-bromo-4,5-dimethoxyphenyl)propanal |
1897907-51-5 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1935238-0.5g |
3-(3-bromo-4,5-dimethoxyphenyl)propanal |
1897907-51-5 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1935238-1.0g |
3-(3-bromo-4,5-dimethoxyphenyl)propanal |
1897907-51-5 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1935238-2.5g |
3-(3-bromo-4,5-dimethoxyphenyl)propanal |
1897907-51-5 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1935238-5.0g |
3-(3-bromo-4,5-dimethoxyphenyl)propanal |
1897907-51-5 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1935238-10.0g |
3-(3-bromo-4,5-dimethoxyphenyl)propanal |
1897907-51-5 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1935238-1g |
3-(3-bromo-4,5-dimethoxyphenyl)propanal |
1897907-51-5 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1935238-5g |
3-(3-bromo-4,5-dimethoxyphenyl)propanal |
1897907-51-5 | 5g |
$2858.0 | 2023-09-17 |
3-(3-bromo-4,5-dimethoxyphenyl)propanal Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 3-(3-bromo-4,5-dimethoxyphenyl)propanal
Introduction to 3-(3-bromo-4,5-dimethoxyphenyl)propanal (CAS No. 1897907-51-5)
3-(3-bromo-4,5-dimethoxyphenyl)propanal, with the CAS number 1897907-51-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and an aldehyde functional group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.
The chemical structure of 3-(3-bromo-4,5-dimethoxyphenyl)propanal consists of a benzene ring substituted with a bromine atom at the 3-position and two methoxy groups at the 4- and 5-positions. The aldehyde group is attached to a propyl chain, which is itself connected to the benzene ring. This combination of functional groups imparts specific reactivity and solubility properties to the compound, making it suitable for a wide range of chemical reactions and biological assays.
In the field of medicinal chemistry, 3-(3-bromo-4,5-dimethoxyphenyl)propanal has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structural motifs exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3-(3-bromo-4,5-dimethoxyphenyl)propanal demonstrated significant inhibition of tumor growth in vitro and in vivo models of breast cancer.
The bromine atom in the structure of 3-(3-bromo-4,5-dimethoxyphenyl)propanal plays a crucial role in its reactivity and biological activity. Bromine-substituted compounds are often used as intermediates in Suzuki coupling reactions, which are widely employed in the synthesis of biologically active molecules. The methoxy groups contribute to the lipophilicity of the molecule, enhancing its ability to cross cell membranes and interact with biological targets.
The aldehyde functional group in 3-(3-bromo-4,5-dimethoxyphenyl)propanal provides additional opportunities for chemical modification. Aldehydes can undergo various reactions such as condensation with amines to form imines or reduction to alcohols. These transformations are essential in the development of new drugs and therapeutic agents. For example, researchers at the University of California, San Francisco, have utilized 3-(3-bromo-4,5-dimethoxyphenyl)propanal as a starting material to synthesize novel inhibitors of protein-protein interactions involved in neurodegenerative diseases.
In addition to its applications in drug discovery, 3-(3-bromo-4,5-dimethoxyphenyl)propanal has also been studied for its potential use in materials science. The unique electronic properties of brominated aromatic compounds make them suitable for use in organic electronics and photovoltaic devices. A recent study published in the Journal of Materials Chemistry C highlighted the use of derivatives of 3-(3-bromo-4,5-dimethoxyphenyl)propanal as electron transport materials in organic solar cells.
The synthesis of 3-(3-bromo-4,5-dimethoxyphenyl)propanal typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include the reaction of 3-bromo-4,5-dimethoxybenzaldehyde with an appropriate alkylating agent followed by reduction to form the aldehyde. These synthetic methods are well-documented in the literature and can be adapted to produce large quantities of the compound for industrial applications.
Safety considerations are an important aspect when handling 3-(3-bromo-4,5-dimethoxyphenyl)propanal. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE), working under a fume hood, and disposing of waste materials according to local guidelines.
In conclusion, 3-(3-bromo-4,5-dimethoxyphenyl)propanal (CAS No. 1897907-51-5) is a versatile compound with significant potential in various fields such as medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an attractive candidate for further exploration and development. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in advancing scientific knowledge and technological innovation.
1897907-51-5 (3-(3-bromo-4,5-dimethoxyphenyl)propanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)